Cas no 1427203-55-1 ((S)-4-(2-Amino-Propyl)-Piperazine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride)

• Product Name: (S)-4-(2-Amino-Propyl)-Piperazine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride
• CAS No: 1427203-55-1
• MF: C₁₂H₂₆ClN₃O₂
• MW: 279.806742191315
• MDL: MFCD24368613
• CID: 2604542
• Update Time: 2025-06-10

(S)-4-(2-Amino-Propyl)-Piperazine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-4-(2-Amino-propyl)-piperazine-1-carboxylic acid tert-butyl ester hydrochloride
• (S)-tert-Butyl 4-(2-aminopropyl)piperazine-1-carboxylate hydrochloride
• AX8299595
• tert-butyl 4-[(2S)-2-aminopropyl]piperazine-1-carboxylate hydrochloride
• tert-butyl (S)-4-(2-aminopropyl)piperazine-1-carboxylate hydrochloride
• (S)-4-(2-Amino-Propyl)-Piperazine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride

• MDL： MFCD24368613
• Inchi： 1S/C12H25N3O2.ClH/c1-10(13)9-14-5-7-15(8-6-14)11(16)17-12(2,3)4;/h10H,5-9,13H2,1-4H3;1H/t10-;/m0./s1
• InChI Key： VIPNOSIMDCIAOQ-PPHPATTJSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCN(C[C@H](C)N)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Topological Polar Surface Area: 58.8

Additional information on (S)-4-(2-Amino-Propyl)-Piperazine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride

Recent Advances in the Application of (S)-4-(2-Amino-Propyl)-Piperazine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride (CAS: 1427203-55-1) in Chemical Biology and Pharmaceutical Research

The compound (S)-4-(2-Amino-Propyl)-Piperazine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride (CAS: 1427203-55-1) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This chiral piperazine derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders, oncology, and infectious diseases. Its unique structural features, including the tert-butyl ester group and the stereospecific amino-propyl side chain, make it a valuable building block for drug discovery programs.

Recent studies have highlighted the role of this compound in the synthesis of potent and selective kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the development of third-generation EGFR inhibitors with improved blood-brain barrier penetration. The researchers utilized the chiral center of 1427203-55-1 to control the stereochemistry of the final drug candidate, resulting in enhanced target binding affinity and reduced off-target effects. This application underscores the compound's importance in addressing the challenge of drug resistance in cancer therapy.

In neuropharmacology, several research groups have employed 1427203-55-1 as a precursor for serotonin receptor modulators. A notable 2024 study published in ACS Chemical Neuroscience reported the synthesis of novel 5-HT_1A receptor partial agonists using this building block. The tertiary butyl ester group provided crucial protection during the synthetic route, while the amino-propyl moiety contributed to the desired receptor interaction profile. These compounds showed promising results in animal models of depression and anxiety, with improved safety profiles compared to existing therapeutics.

The pharmaceutical industry has also recognized the potential of this compound in antibiotic development. A recent patent application (WO2023124567) describes its use in creating novel bacterial efflux pump inhibitors. The piperazine core of 1427203-55-1 was strategically modified to enhance binding to key transporter proteins in multidrug-resistant Gram-negative bacteria. This approach represents a promising strategy to revitalize existing antibiotics against resistant strains, addressing the critical global challenge of antimicrobial resistance.

From a chemical biology perspective, researchers have developed innovative probes based on 1427203-55-1 for studying protein-protein interactions. A 2023 Nature Chemical Biology paper detailed the creation of photoaffinity labeling agents derived from this scaffold, enabling the mapping of transient binding sites in complex biological systems. The compound's structural flexibility allowed for the incorporation of various reporter tags without compromising target engagement, making it particularly valuable for chemoproteomics applications.

Looking forward, the unique properties of (S)-4-(2-Amino-Propyl)-Piperazine-1-Carboxylic Acid Tert-Butyl Ester Hydrochloride position it as a critical tool in several emerging areas of pharmaceutical research. Current investigations are exploring its use in targeted protein degradation (PROTACs), where its ability to form stable interactions with E3 ligases shows particular promise. Additionally, its application in the development of radiopharmaceuticals for positron emission tomography (PET) imaging is under active investigation, leveraging the amino group for facile radiolabeling. As synthetic methodologies continue to advance, we anticipate seeing expanded applications of this versatile building block in both academic and industrial drug discovery efforts.